8-(1-Azepanylmethyl)-3-(3,5-dimethylphenoxy)-6-hexyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
8-(1-Azepanylmethyl)-3-(3,5-dimethylphenoxy)-6-hexyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
Brand Name:
Vulcanchem
CAS No.:
385394-10-5
VCID:
VC0374994
InChI:
InChI=1S/C31H38F3NO4/c1-4-5-6-9-12-22-18-24-27(37)29(38-23-16-20(2)15-21(3)17-23)30(31(32,33)34)39-28(24)25(26(22)36)19-35-13-10-7-8-11-14-35/h15-18,36H,4-14,19H2,1-3H3
SMILES:
CCCCCCC1=CC2=C(C(=C1O)CN3CCCCCC3)OC(=C(C2=O)OC4=CC(=CC(=C4)C)C)C(F)(F)F
Molecular Formula:
C31H38F3NO4
Molecular Weight:
545.6g/mol
8-(1-Azepanylmethyl)-3-(3,5-dimethylphenoxy)-6-hexyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one
CAS No.: 385394-10-5
Main Products
VCID: VC0374994
Molecular Formula: C31H38F3NO4
Molecular Weight: 545.6g/mol
| CAS No. | 385394-10-5 |
|---|---|
| Product Name | 8-(1-Azepanylmethyl)-3-(3,5-dimethylphenoxy)-6-hexyl-7-hydroxy-2-(trifluoromethyl)-4H-chromen-4-one |
| Molecular Formula | C31H38F3NO4 |
| Molecular Weight | 545.6g/mol |
| IUPAC Name | 8-(azepan-1-ylmethyl)-3-(3,5-dimethylphenoxy)-6-hexyl-7-hydroxy-2-(trifluoromethyl)chromen-4-one |
| Standard InChI | InChI=1S/C31H38F3NO4/c1-4-5-6-9-12-22-18-24-27(37)29(38-23-16-20(2)15-21(3)17-23)30(31(32,33)34)39-28(24)25(26(22)36)19-35-13-10-7-8-11-14-35/h15-18,36H,4-14,19H2,1-3H3 |
| Standard InChIKey | ZSMRZVAYOVVQNF-UHFFFAOYSA-N |
| SMILES | CCCCCCC1=CC2=C(C(=C1O)CN3CCCCCC3)OC(=C(C2=O)OC4=CC(=CC(=C4)C)C)C(F)(F)F |
| Canonical SMILES | CCCCCCC1=CC2=C(C(=C1O)CN3CCCCCC3)OC(=C(C2=O)OC4=CC(=CC(=C4)C)C)C(F)(F)F |
| PubChem Compound | 2788929 |
| Last Modified | Nov 11 2021 |
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